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Compound of Interest

(3-Chloropyrazin-2-
Compound Name:
yl)methanamine

Cat. No. B113001

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties of (3-Chloropyrazin-2-yl)methanamine hydrochloride. This compound is a critical
intermediate in the synthesis of targeted therapies, most notably the Bruton's tyrosine kinase
(BTK) inhibitor, Acalabrutinib. This guide details its chemical and physical characteristics,
provides experimental protocols for its synthesis and analysis, and visualizes its role in
synthetic and biological pathways.

Core Physicochemical Properties

(3-Chloropyrazin-2-yl)methanamine hydrochloride is a solid compound whose appearance is
reported variably as a white, off-white to gray, or black solid, likely depending on its purity.[1][2]

[3]
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Property Value Source

Molecular Formula CsH7CI2Ns [415]

Molecular Weight 180.04 g/mol [41[5]
(3-chloropyrazin-2-

IUPAC Name ] _ [4]
yl)methanamine;hydrochloride

CAS Number 939412-86-9 [4]

Physical Appearance

White to off-white or gray solid

[2](3]

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
pKa Data not available

Note: Specific experimentally determined values for melting point, boiling point, solubility, and

pKa are not readily available in the public domain. These properties would typically be

determined empirically during the drug development process.

Spectral Data Summary

While specific spectral data is often proprietary, the following table summarizes the types of

analyses commonly used to characterize (3-Chloropyrazin-2-yl)methanamine hydrochloride.

Commercial suppliers indicate the availability of such data upon request.[6][7]
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Spectroscopic Technique Purpose

) Structural elucidation and confirmation of the
1H and 13C Nuclear Magnetic Resonance (NMR) ) ]
chemical environment of protons and carbons.

Identification of functional groups present in the
Infrared (IR) Spectroscopy ecul
molecule.

Determination of the molecular weight and
Mass Spectrometry (MS) fragmentation pattern

High-Performance Liquid Chromatography

Assessment of purity and quantification.
(HPLC)

Experimental Protocols
Synthesis of (3-Chloropyrazin-2-yl)methanamine
hydrochloride

A common synthetic route to (3-Chloropyrazin-2-yl)methanamine hydrochloride involves the
reduction of 2-chloro-3-cyanopyrazine.[1]

Materials:

o 3-chloropyrazine-2-carbonitrile
» Raney Nickel

» Acetic Acid

o Toluene

e 1N Hydrochloric Acid

o Tetrahydrofuran (THF)

e Hydrogen gas supply

Procedure:
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e A solution of 3-chloropyrazine-2-carbonitrile (1.0 eq.) in acetic acid is prepared.
o Raney Nickel is added to the solution.

e The reaction mixture is stirred at room temperature under a hydrogen atmosphere for
approximately 36 hours.

o Upon completion, the reaction mixture is filtered to remove the catalyst.

o The filtrate is concentrated by rotary evaporation.

e The residue is azeotropically dried with toluene.

e 1N Hydrochloric acid is added, followed by another azeotropic distillation with toluene.

e The resulting residue is dissolved in tetrahydrofuran (THF) and filtered to remove any
insoluble material.

e The filtrate is concentrated under reduced pressure to yield (3-Chloropyrazin-2-
yl)methanamine hydrochloride.[1]

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of (3-Chloropyrazin-2-
yl)methanamine hydrochloride.
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Synthesis of (3-Chloropyrazin-2-yl)methanamine HCI

3-chloropyrazine-2-carbonitrile Raney Nickel, Hz, Acetic Acid

Reduction

Concentration & HCI treatment

Purification in THF

(3-Chloropyrazin-2-ylymethanamine HCI

Click to download full resolution via product page

Synthesis Workflow Diagram

Role in Acalabrutinib Synthesis and BTK Signaling
Pathway

(3-Chloropyrazin-2-yl)methanamine hydrochloride is a pivotal building block in the multi-step
synthesis of Acalabrutinib. Acalabrutinib is a potent and selective inhibitor of Bruton's tyrosine
kinase (BTK), a key enzyme in the B-cell receptor (BCR) signaling pathway. This pathway is
crucial for the proliferation and survival of various B-cell malignancies.
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The diagram below illustrates the BTK signaling pathway and the inhibitory action of
Acalabrutinib.

BTK Signaling Pathway Inhibition by Acalabrutinib

B-Cell Receptor Signaling

B-Cell Receptor (BCR)

ntigen Binding

LYN/SYK Kinases Acalabrutinib

ctivation Irreversible Inhibition

Bruton's Tyrosine Kinase (BTK)

hosphorylation

PLCy2

:

DAG / IP3

:

Downstream Signaling
(NF-kB, MAPK, etc.)

B-Cell Proliferation & Survival
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BTK Signaling Pathway Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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